Cas no 850589-56-9 (3-Benzyloxy-5-fluorophenylboronic acid)

3-Benzyloxy-5-fluorophenylboronic acid Properties

Names and Identifiers

• 3-Benzyloxy-5-fluorophenylboronic acid
• 3-Benzyloxy-5-fluorobenzeneboronic acid
• (3-benzyloxy-5-fluoro-phenyl)boronic acid
• (3-fluoro-5-phenylmethoxyphenyl)boronic acid
• Boronic acid, B-[3-fluoro-5-(phenylmethoxy)phenyl]-
• (3-(benzyloxy)-5-fluorophenyl)boronic acid
• Boronic acid,B-[3-fluoro-5-(phenylmethoxy)phenyl]-
• [3-(Benzyloxy)-5-fluorophenyl]boronic acid
• (3-benzyloxy-5-fluoro)benzeneboronic acid
• 3-(PHENYLMETHOXY)-5-FLUOROBENZENEBORONIC ACID
• QQOFKMPPQQMUDH-UHFFFAOYSA-N
• SBB065888
• B-[3-Fluoro-5-(phenylmethoxy)phenyl]boronic acid (ACI)
• Boronic acid, [3-fluoro-5-(phenylmethoxy)phenyl]- (9CI)
• (3-Benzyloxy-5-fluorophenyl)boronic acid
• DTXSID40659379
• 3-BENZYLOXY-5-FLUOROPHENYLBORONIC ACID
• 3-(benzyloxy)-5-fluorophenylboronic acid
• AKOS015839312
• 3-benzyloxy-5-fluorophenylboronic acid, AldrichCPR
• (3-Benzyloxy-5-fluoro-phenyl)boronic acid
• 3-Benzyloxy-5-fluorobenzeneboronic acid (contains varying amounts of Anhydride)
• 850589-56-9
• DB-010533
• J-511763
• MFCD07363782
• N12100
• AS-17796
• CS-W010244
• SCHEMBL2504564
• 3-Benzyloxy-5-fluorophenylboronicacid
• AB30757
• +Expand

• MDL： MFCD07363782
• InChIKey： QQOFKMPPQQMUDH-UHFFFAOYSA-N
• Inchi： 1S/C13H12BFO3/c15-12-6-11(14(16)17)7-13(8-12)18-9-10-4-2-1-3-5-10/h1-8,16-17H,9H2
• SMILES： FC1C=C(B(O)O)C=C(OCC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 246.086353g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 246.086353g/mol
• Monoisotopic Mass: 246.086353g/mol
• Topological Polar Surface Area: 49.7Ų
• Heavy Atom Count: 18
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.08450
• PSA: 49.69000
• Refractive Index: 1.577
• Boiling Point: 418.1°C at 760 mmHg
• Melting Point: 156-162°C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 206.7°C
• Density: 1.26

3-Benzyloxy-5-fluorophenylboronic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning
• HazardClass：IRRITANT, IRRITANT-HARMFUL, KEEP COLD

3-Benzyloxy-5-fluorophenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%